Trafficking protein particle complex subunit 1 (123-133)

• sequence: SELFRSGLDSY
• source: Homo sapiens (human)
• synonym: Trafficking protein particle complex subunit 1 (123-133)

Description

Trafficking protein particle complex subunit 1

Scientific Research Applications

TRAPP Complexes in Membrane Traffic

The Trafficking Protein Particle (TRAPP) complexes, including TRAPP I, TRAPP II, and TRAPP III, play critical roles in various membrane trafficking pathways. TRAPP I and II are involved in endoplasmic reticulum to Golgi and intra-Golgi traffic, while TRAPP III is essential for autophagy. These complexes activate Ypt1 or RAB1 through a common core of subunits and regulate complex localization through distinct subunits (Barrowman et al., 2010).

Architecture of TRAPP I Complex

TRAPP I, composed of seven subunits, is a multisubunit vesicle tethering factor involved in ER-to-Golgi trafficking. Its structure suggests a model for vesicle tethering, with the complex forming a platform for protein-protein interactions on Golgi membranes (Kim et al., 2006).

TRAPPC9 in Trafficking and Disease

TRAPPC9, a subunit of TRAPPII, is crucial in trafficking from the ER to the Golgi and in intra-Golgi transport. It also modulates the activation of nuclear factor-κB (NF-κB) and is linked to mental retardation, cancer, and liver diseases (Mbimba et al., 2018).

Mutants in TRAPP Complex and Golgi Traffic

Specific mutations in TRAPP complex subunits, such as trs120, affect vesicle traffic from the early endosome to the late Golgi, indicating the importance of these subunits in specific trafficking pathways (Cai et al., 2005).

TRAPPC6A and Neurodevelopmental Disorders

Mutations in TRAPPC6A, a subunit involved in vesicle transport to the cis-Golgi membrane, can lead to severe disorders. In silico analysis helps predict the most deleterious effects of these mutations, which is crucial for understanding their impact on neurodevelopmental disorders (Al-Shuhaib et al., 2021).

AP-3 Complex in Protein Trafficking

The AP-3 complex is essential for cargo-selective protein transport from the Golgi to the vacuole/lysosome, demonstrating its critical role in protein trafficking in yeast (Cowles et al., 1997).

TRAPPC11, GOSR2, and Muscular Dystrophy

Mutations in TRAPPC11 and GOSR2 are associated with muscular dystrophy and hypoglycosylation of α-dystroglycan, linking membrane trafficking proteins to dystroglycanopathy (Larson et al., 2018).

Single-Particle Tracking in Gene Trafficking

Single-particle tracking is a valuable technique for studying nuclear trafficking of viral genes at the single-gene level, providing insights into the transport and interactions of genetic materials in living cells (Babcock et al., 2004).

TRAPP Complexes in Secretion and Autophagy

TRAPP complexes, as modular multi-subunit protein complexes, regulate secretion and autophagy. The molecular structure of core TRAPP and its connection to human diseases has been a focus of recent research, providing insights into its function and controversies (Kim et al., 2016).